Cas no 60084-64-2 (2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid)

• Product Name: 2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid
• CAS No: 60084-64-2
• MF: C₂₃H₂₁NO₂S
• MW: 375.48334479332
• CID: 951208
• PubChem ID: 294733
• Update Time: 2025-04-19

2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid
• AC1L6MK1
• NSC163654
• NSC-163654
• S-[(12-methyltetraphen-7-yl)methyl]cysteine
• DTXSID80303945
• 60084-64-2

• Inchi： 1S/C23H21NO2S/c1-14-16-7-4-5-9-18(16)20(12-27-13-21(24)23(25)26)19-11-10-15-6-2-3-8-17(15)22(14)19/h2-11,21H,12-13,24H2,1H3,(H,25,26)
• InChI Key： YWRFUCOHHNOARH-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)N)CC1C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 375.12943
• Monoisotopic Mass: 375.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 642.8°C at 760 mmHg
• Flash Point: 342.5°C
• Refractive Index: 1.747
• PSA: 63.32
• LogP: 5.80000